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Cat. No.: B1160360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
8-O-Acetylharpagide, an iridoid glycoside, is a natural product of significant interest in the

scientific community. While the user's initial query referenced "8-O-Acetyltorilolone,"

comprehensive database searches indicate that the correct and widely accepted nomenclature

for this compound is 8-O-Acetylharpagide. This guide provides a detailed overview of its

physicochemical properties, supported by available data and experimental observations. The

information presented herein is intended to serve as a foundational resource for researchers

engaged in the study and development of this compound for potential therapeutic applications.

Physicochemical Properties
The physicochemical characteristics of a compound are fundamental to understanding its

behavior in biological systems, influencing its absorption, distribution, metabolism, and

excretion (ADME) profile. The key physicochemical properties of 8-O-Acetylharpagide are

summarized in the table below.
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Property Value Source

Molecular Formula C₁₇H₂₆O₁₁ --INVALID-LINK--[1]

Molecular Weight 406.38 g/mol
--INVALID-LINK--[2], --

INVALID-LINK--[3]

Melting Point 227-229 °C --INVALID-LINK--[2]

Boiling Point (Predicted) 607.2 ± 55.0 °C --INVALID-LINK--

Solubility

Soluble in water, methanol,

ethanol, and DMSO.[3]

Insoluble in water according to

another source.[2] Soluble in

Methanol and Water.[3]

Soluble in DMSO and

methanol.[2] A stock solution of

≥ 2.5 mg/mL (6.15 mM) can be

prepared in a mixture of 10%

DMSO, 40% PEG300, 5%

Tween-80, and 45% Saline.[4]

--INVALID-LINK--, --INVALID-

LINK--[3], --INVALID-LINK--[2],

--INVALID-LINK--[4]

pKa (Predicted) 11.88 ± 0.70
--INVALID-LINK--, --INVALID-

LINK--[2]

Appearance White to off-white powder --INVALID-LINK--[2]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of 8-O-

Acetylharpagide are not extensively reported in readily available literature. However, this

section outlines the general methodologies employed for the characterization of natural

products, which would be applicable to this compound.

Isolation and Purification of 8-O-Acetylharpagide
The isolation of 8-O-Acetylharpagide typically involves extraction from plant sources, such as

those from the Ajuga genus. A general workflow for its isolation is as follows:
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Plant Material (e.g., Ajuga sp.)

Extraction with a suitable solvent (e.g., methanol or ethanol)

Filtration to remove solid debris

Concentration of the extract under reduced pressure

Solvent-solvent partitioning (e.g., with n-hexane, ethyl acetate)

Column Chromatography (e.g., silica gel, Sephadex LH-20)

Purified 8-O-Acetylharpagide

Click to download full resolution via product page

Caption: General workflow for the isolation and purification of 8-O-Acetylharpagide.

Melting Point Determination
The melting point of a solid compound is a critical indicator of its purity. The capillary method is

a standard technique for this measurement.

Protocol:
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A small amount of the finely powdered, dry sample of 8-O-Acetylharpagide is packed into a

capillary tube, sealed at one end, to a height of 2-3 mm.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes a clear liquid are recorded as the melting point range.

Solubility Determination
Assessing the solubility of a compound in various solvents is crucial for its formulation and

delivery.

Protocol:

A small, accurately weighed amount of 8-O-Acetylharpagide (e.g., 1-5 mg) is placed in a vial.

A measured volume of the solvent (e.g., water, ethanol, DMSO) is added incrementally.

The mixture is agitated, for instance, by vortexing or sonication, to facilitate dissolution.

The visual observation of a clear solution without any particulate matter indicates that the

compound is soluble at that concentration. The process is repeated until the saturation point

is reached.

Signaling Pathway Involvement
Recent studies have begun to elucidate the biological activities of 8-O-Acetylharpagide and its

metabolites. Notably, its metabolites have been shown to exert anti-cancer effects by

modulating the PI3K/Akt/NF-κB/MMP9 signaling pathway. This pathway is a critical regulator of

cell proliferation, survival, and invasion.
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Caption: The inhibitory effect of 8-O-Acetylharpagide metabolites on the PI3K/Akt signaling

pathway.

The PI3K/Akt pathway is a key signaling cascade that promotes cell survival and growth.[5][6]

[7][8][9] In many cancers, this pathway is aberrantly activated. The metabolites of 8-O-

Acetylharpagide have been suggested to inhibit PI3K, leading to downstream suppression of

Akt, NF-κB, and MMP9, which are crucial for cancer cell proliferation and invasion.

Conclusion
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8-O-Acetylharpagide is a promising natural compound with distinct physicochemical properties

that are being actively investigated. This technical guide provides a consolidated overview of its

known characteristics and the experimental approaches for their determination. Further

research into its biological activities and the elucidation of its direct interactions with cellular

signaling pathways will be crucial for realizing its full therapeutic potential. The information and

protocols presented here are intended to support and guide these future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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